Cas no 5413-09-2 (Hexanoic acid,3-methoxy-)

• Product name: Hexanoic acid,3-methoxy-
• CAS No: 5413-09-2
• MF: C₇H₁₄O₃
• MW: 146.18426
• CID: 383545
• PubChem ID: 314154

Hexanoic acid,3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3-methoxy-
• 3-methoxy-hexanoic acid; rac-methyl 3-methoxyhexanoic acid; AKOS006379060; NSC231380; 3-Methoxy-hexansaeure; AC1L7P1F;
• NSC-231380
• AKOS006379060
• SCHEMBL141330
• DTXSID30310720
• 3-methoxyhexanoic acid
• 5413-09-2
• NSC231380

• Inchi： InChI=1S/C7H14O3/c1-3-4-6(10-2)5-7(8)9/h6H,3-5H2,1-2H3,(H,8,9)
• InChI Key： NRBNOCSQNXBBGW-UHFFFAOYSA-N
• SMILES： CCCC(CC(=O)O)OC

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.005
• Boiling Point: 226.2°Cat760mmHg
• Flash Point: 85.8°C
• Refractive Index: 1.432
• PSA: 46.53
• LogP: 1.27620